1-Phenyl-naphthalen-2-ylmethyl acetate
Description
1-Phenyl-naphthalen-2-ylmethyl acetate is an aromatic ester compound featuring a naphthalene backbone substituted with a phenyl group at the 1-position and an acetoxymethyl group at the 2-position. This structure confers unique physicochemical properties, including enhanced lipophilicity and steric bulk compared to simpler naphthalene derivatives. The compound is synthesized via esterification or alkylation reactions involving naphthalen-2-ylmethanol derivatives and acetylating agents . Its molecular framework is analogous to bioactive naphthalene-based compounds, such as antimicrobial carbamates and chalcone derivatives, but distinguishes itself through the acetate ester functionality .
Properties
CAS No. |
883221-24-7 |
|---|---|
Molecular Formula |
C19H16O2 |
Molecular Weight |
276.3 g/mol |
IUPAC Name |
(1-phenylnaphthalen-2-yl)methyl acetate |
InChI |
InChI=1S/C19H16O2/c1-14(20)21-13-17-12-11-15-7-5-6-10-18(15)19(17)16-8-3-2-4-9-16/h2-12H,13H2,1H3 |
InChI Key |
CMDBFDGUCRQBQA-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)OCC1=C(C2=CC=CC=C2C=C1)C3=CC=CC=C3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Comparison
Key Observations :
- Lipophilicity : The phenyl and acetoxymethyl groups in 1-phenyl-naphthalen-2-ylmethyl acetate increase its LogP compared to allyl 2-(naphthalen-2-yl)acetate, suggesting greater membrane permeability .
- Functional Group Diversity: Unlike 1-[1-(acetylamino)ethyl]naphthalen-2-yl acetate, which contains an amide group, the target compound lacks hydrogen-bonding donors, impacting its solubility and interaction with biological targets .
Crystallographic and Spectroscopic Data
- 1-Phenyl-naphthalen-2-ylmethyl acetate : Expected IR peaks include C=O (∼1670 cm⁻¹) and aromatic C=C (∼1600 cm⁻¹), similar to 2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide .
- 1-[1-(Acetylamino)ethyl]naphthalen-2-yl acetate: Displays distinct NMR signals for the acetylaminoethyl group (δ 1.4–1.6 ppm for CH₃, δ 3.2–3.5 ppm for NHCH₂) .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
